molecular formula C13H12N4O B8286305 5-(3-Methoxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amine

5-(3-Methoxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amine

Cat. No.: B8286305
M. Wt: 240.26 g/mol
InChI Key: KARPLIRWOJABFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Methoxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amine is a useful research compound. Its molecular formula is C13H12N4O and its molecular weight is 240.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12N4O

Molecular Weight

240.26 g/mol

IUPAC Name

5-(3-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

InChI

InChI=1S/C13H12N4O/c1-18-9-4-2-3-8(5-9)10-6-15-13-11(10)12(14)16-7-17-13/h2-7H,1H3,(H3,14,15,16,17)

InChI Key

KARPLIRWOJABFB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C2=CNC3=NC=NC(=C23)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-[3-Cyano-4-(3-methoxy-phenyl)-1H-pyrrol-2-yl]formamidine: 5.30 g of 2-amino4-(3-methoxy-phenyl)-1H-pyrrole-3-carbonitrile are dissolved in 50 ml of triethyl orthoformate, and the solution is stirred for 1 hour at 140° C. The triethyl orthoformate is removed under a high vacuum and the residue is dissolved in methanol saturated with ammonia. Stirring is carried out for 20 hours at room temperature, followed by filtration. The product is recrystallised from ethanol. M.p.: 188-190° C.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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